2-(4-methylphenyl)-2-oxo-1-phenylethyl 2-pyrazinecarboxylate

• IUPAC Name: [2-(4-methylphenyl)-2-oxo-1-phenylethyl] pyrazine-2-carboxylate
• InChI: InChI=1S/C20H16N2O3/c1-14-7-9-15(10-8-14)18(23)19(16-5-3-2-4-6-16)25-20(24)17-13-21-11-12-22-17/h2-13,19H,1H3
• InChI Key: VRLVDQLEEAFANW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C(C2=CC=CC=C2)OC(=O)C3=NC=CN=C3
• Molecular Formula: C20H16N2O3
• Molecular Weight: 332.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrazine derivatives typically involves strategies like the Sonogashira coupling, which is a palladium-catalyzed cross-coupling reaction between terminal alkynes and aryl or vinyl halides. An example in the literature describes the synthesis of 2,5-di(aryleneethynyl)pyrazine derivatives in yields of 23–41% through a two-fold reaction under standard Sonogashira conditions (Zhao et al., 2004). This method could be analogous to the synthesis approach for 2-(4-methylphenyl)-2-oxo-1-phenylethyl 2-pyrazinecarboxylate, reflecting the utility of such coupling reactions in pyrazine chemistry.

Molecular Structure Analysis

The molecular structure of pyrazine derivatives often features interesting geometrical and electronic characteristics due to the presence of the pyrazine ring. For instance, X-ray crystallography of related compounds has shown that the pyrazine ring can influence the spatial arrangement and electronic properties of the attached groups, leading to unique molecular orientations and potential reactivity pathways (Naveen et al., 2021).

Chemical Reactions and Properties

The reactivity of pyrazine derivatives, including 2-(4-methylphenyl)-2-oxo-1-phenylethyl 2-pyrazinecarboxylate, can be influenced by the substituents on the pyrazine ring and the presence of functional groups. For example, the reaction of pyrazine derivatives with nucleophiles or electrophiles can lead to a wide array of products, showcasing the versatility of these compounds in organic synthesis. Research on similar compounds has illustrated the potential for diverse chemical transformations, ranging from nucleophilic substitutions to the formation of complex heterocyclic structures (Ibrahim et al., 2002).